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Compound of Interest

Compound Name: Nickel-61

Cat. No.: B084663 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the commercial landscape for the

stable isotope Nickel-61 (⁶¹Ni). It is intended to assist researchers, scientists, and

professionals in the pharmaceutical industry in sourcing, purchasing, and understanding the

applications of this specialized material.

Commercial Suppliers and Product Specifications
The acquisition of ⁶¹Ni begins with identifying a reliable supplier. Several companies specialize

in the production and distribution of stable isotopes. The table below summarizes the offerings

of prominent commercial suppliers. Pricing is typically provided upon request, as it is influenced

by enrichment levels, chemical form, quantity, and market availability.
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Supplier
Chemical
Forms

Enrichment
Levels (%)

Purity Levels Notes

BuyIsotope.com

(Neonest AB)

Metal Powder

(Ni), Oxide (NiO)
Request quote Request quote

Provides Safety

Data Sheets

(SDS) for both

metal powder

and oxide forms.

[1]

American

Elements

Metal (Powder,

Rod, Pellets,

Pieces,

Granules,

Sputtering

Targets, Ingot),

Ultra High Purity

&

Nanoparticles[2]

Request quote

Produces to

various standard

grades including

Mil Spec, ACS,

Reagent,

Technical, Food,

Agricultural,

Pharmaceutical,

Optical, USP,

and EP/BP.[2]

Generally has

⁶¹Ni metal

isotopic material

immediately

available.[2]

National Isotope

Development

Center (NIDC)

Chloride, Metal

Powder, Metal

Solid, Oxide[3]

84-99[3] Request quote

A U.S.

Department of

Energy program

that supplies

isotopes.

Trace Sciences

International
Metal, Oxide[4] 56 - 90+[4] Request quote

Also offers other

nickel isotopes

and provides

their natural

abundance and

mass data.[4]
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ISOFLEX USA
Inquire for

available forms

Inquire for

enrichment
Inquire for purity

Provides a list of

stable nickel

isotopes with

their basic

nuclear

properties.

Sigma-Aldrich

(Merck)

Inquire for

available forms

Inquire for

enrichment
Inquire for purity

Researchers can

request a quote

for ISOTEC®

Stable Isotopes.

The Purchasing Process: A Step-by-Step Workflow
Acquiring a stable isotope such as ⁶¹Ni involves a more detailed process than purchasing

standard laboratory chemicals. The following workflow outlines the typical steps a researcher or

institution will follow.
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A generalized workflow for the procurement of Nickel-61 isotope.

Key Considerations in the Purchasing Process:
Detailed Quotation Request: When requesting a quote, be prepared to provide specific

details including the desired isotope (⁶¹Ni), the required enrichment percentage, the chemical

form, the total quantity needed, and the desired chemical purity.[1]

Institutional Approvals: The purchase of isotopes, even stable ones, may require approval

from your institution's radiation safety officer or a similar authority.[3][4]
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Documentation: Suppliers will require official purchase orders and may have specific

documentation requirements that need to be completed by the purchasing institution.

Key Applications and Experimental Methodologies
Nickel-61 is utilized in a variety of advanced scientific research fields due to its unique nuclear

properties.[5]

Mössbauer Spectroscopy
⁶¹Ni is a crucial nuclide for Mössbauer spectroscopy, a technique that probes the hyperfine

interactions between a nucleus and its surrounding electrons.[5] This allows for the detailed

study of local electronic states, magnetic properties, and the chemical environment of nickel

atoms in materials.[5]

Experimental Protocol Outline: Synchrotron Radiation-Based ⁶¹Ni Mössbauer Spectroscopy

Source Preparation: A single line source of ⁶¹Co in a ⁶¹Ni₀.₈₅Cr₀.₁₅ matrix is often used.

Sample Preparation: The material to be studied, containing ⁶¹Ni, is prepared as a thin,

homogeneous absorber. This may involve pressing polycrystalline samples into pellets.

Experimental Setup:

The experiment is typically conducted at a synchrotron facility.

Synchrotron radiation is monochromatized to the 67.4 keV resonance energy of ⁶¹Ni.

The monochromatized beam is passed through the ⁶¹Ni-containing sample (absorber).

A detector measures the transmitted radiation as a function of the relative velocity

between the source and the absorber.

Data Acquisition: The Mössbauer spectra are recorded in transmission geometry, often with

both the source and absorber cooled to low temperatures (e.g., liquid helium temperature) in

a cryostat.
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Data Analysis: The resulting spectra, which show absorption peaks corresponding to nuclear

transitions, are fitted to theoretical models to extract parameters such as isomer shift,

quadrupole splitting, and magnetic hyperfine field.

Production of the Radionuclide Copper-61
Enriched ⁶¹Ni is a key target material for the production of the positron-emitting radionuclide

Copper-61 (⁶¹Cu).[1][6][7] ⁶¹Cu is used in Positron Emission Tomography (PET) for medical

imaging, particularly in oncology and cardiology.[7] The production is typically achieved via the

⁶¹Ni(p,n)⁶¹Cu nuclear reaction in a cyclotron.[6]

Experimental Protocol Outline: Production of ⁶¹Cu from a ⁶¹Ni Target

Target Preparation:

Highly enriched ⁶¹Ni is electroplated onto a suitable backing material, often a gold disk.

Irradiation:

The ⁶¹Ni target is bombarded with a proton beam of a specific energy (e.g., 14.7 MeV) in a

biomedical cyclotron.[6]

Chemical Separation:

Following irradiation, the target is dissolved.

The produced ⁶¹Cu is separated from the nickel target material using ion exchange

chromatography.[6]

Quality Control:

The radionuclidic purity of the final ⁶¹Cu product is assessed using gamma spectroscopy

to ensure it is free from other radioactive isotopes.[6]

The specific activity of the ⁶¹Cu is also determined.[6]
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Workflow for the production of Copper-61 from a Nickel-61 target.

Tracer Studies in Biological and Environmental Systems
Stable isotopes like ⁶¹Ni can be used as tracers to study the migration and metabolism of

elements in biological and environmental systems.[1][7] For example, ⁶¹Ni can be used to trace

the uptake and distribution of nickel in soil and plants.[1][7]
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This guide provides a foundational understanding for the procurement and application of

Nickel-61. For specific experimental designs and safety protocols, researchers should consult

detailed scientific literature and their institution's safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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